Cas no 120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid)

• Product Name: 4-(Butylamino)-3-nitrobenzoic acid
• CAS No: 120321-65-5
• Molecular Formula: C₁₁H₁₄N₂O₄
• Molecular Weight: 238.23986
• MDL: MFCD00434901
• CID: 133187
• PubChem ID: 2829816

4-(Butylamino)-3-nitrobenzoic acid Properties

Names and Identifiers

• 4-(Butylamino)-3-nitrobenzoic acid
• 4-BUTYLAMINO-3-NITRO-BENZOIC ACID
• Benzoic acid,4-(butylamino)-3-nitro-
• 4-Butylamino-3-nitro-benzoesaeure
• AC1MD2E4
• ACMC-1CITY
• CHEMBL236219
• CTK4B1794
• SureCN6044176
• A1-41715
• 4-(butylamino)-3-nitrobenzoicacid
• SB80865
• FT-0681504
• SR-01000575353-1
• BS-4466
• AKOS015965481
• SCHEMBL6044176
• 120321-65-5
• AKOS000214369
• EN300-1191734
• SR-01000575353
• DTXSID10385259
• CS-0297699
• PATRMRVHZVOHEB-UHFFFAOYSA-N
• 4-butylamino-3-nitrobenzoic acid
• Z56760421

• MDL： MFCD00434901
• InChIKey： PATRMRVHZVOHEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2O4/c1-2-3-6-12-9-5-4-8(11(14)15)7-10(9)13(16)17/h4-5,7,12H,2-3,6H2,1H3,(H,14,15)
• SMILES： CCCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.09542
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 238.09535693g/mol
• Heavy Atom Count: 17
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 92.47